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Compound of Interest

Compound Name: 4-Methylhexanenitrile

Cat. No.: B13613007 Get Quote

In-Depth Technical Guide: 4-Methylhexanenitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylhexanenitrile, a saturated aliphatic nitrile, presents a subject of interest within organic

synthesis and chemical research. Its molecular structure, characterized by a seven-carbon

chain with a methyl group at the fourth position and a terminal nitrile functional group, offers

potential as a building block in the synthesis of more complex molecules. This technical guide

provides a comprehensive overview of the chemical structure, properties, and potential

applications of 4-Methylhexanenitrile, with a focus on experimental methodologies and data

for the scientific community.

Chemical Structure and Identification
The fundamental identity of 4-Methylhexanenitrile is established by its structural and

molecular identifiers.

Chemical Structure:

Identifiers:
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Identifier Value

IUPAC Name 4-methylhexanenitrile[1][2]

Chemical Formula C₇H₁₃N[2]

CAS Registry Number 69248-32-4[1][2]

Canonical SMILES CCC(C)CCC#N[1]

Physicochemical Properties
Quantitative experimental data for the physical properties of 4-Methylhexanenitrile are not

readily available in public literature. The following table summarizes the available computed

and basic data.

Property Value Source

Molecular Weight 111.18 g/mol PubChem[1]

Boiling Point Not available -

Melting Point Not available -

Density Not available -

Solubility Not available -

Flash Point Not available -

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Methylhexanenitrile is

not documented in readily accessible literature, a general and robust method for the

preparation of alkyl nitriles involves the nucleophilic substitution of a haloalkane with a cyanide

salt.

General Synthesis Pathway:
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A plausible synthetic route to 4-Methylhexanenitrile is the reaction of a 4-methylhexyl halide

(e.g., 1-bromo-4-methylhexane) with sodium or potassium cyanide.

1-Bromo-4-methylhexane

Nucleophilic
Substitution (SN2)

Sodium Cyanide (NaCN) Ethanol (Solvent)

4-Methylhexanenitrile Sodium Bromide (NaBr)

Click to download full resolution via product page

Figure 1: Proposed synthesis workflow for 4-Methylhexanenitrile.

Detailed Experimental Protocol (Hypothetical):

Materials:

1-bromo-4-methylhexane

Sodium cyanide (NaCN)

Anhydrous ethanol

Round-bottom flask

Reflux condenser
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Heating mantle

Separatory funnel

Distillation apparatus

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

In a round-bottom flask, dissolve sodium cyanide in anhydrous ethanol.

Add 1-bromo-4-methylhexane to the solution.

Fit the flask with a reflux condenser and heat the mixture to reflux for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

After the reaction is complete, cool the mixture to room temperature.

Remove the ethanol under reduced pressure using a rotary evaporator.

Add water to the residue and extract the aqueous layer with a suitable organic solvent

(e.g., diethyl ether).

Combine the organic extracts and wash with brine.

Dry the organic layer over an anhydrous drying agent.

Filter to remove the drying agent and concentrate the solvent.

Purify the crude product by fractional distillation under reduced pressure to obtain 4-
Methylhexanenitrile.

Analytical Characterization
Gas chromatography-mass spectrometry (GC-MS) is a primary analytical technique for the

identification and purity assessment of volatile compounds like 4-Methylhexanenitrile.
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General GC-MS Protocol for Alkyl Nitriles:

Instrumentation: Gas chromatograph coupled with a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5ms) is generally suitable for separating

aliphatic compounds.

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: Typically set around 250 °C.

Oven Temperature Program: An initial temperature hold followed by a ramp to a final

temperature to ensure separation of the analyte from any impurities or solvent.

Mass Spectrometer: Electron ionization (EI) is a common ionization method. The mass

spectrum will show the molecular ion peak and characteristic fragmentation patterns that can

be used for structural elucidation.
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Figure 2: General experimental workflow for GC-MS analysis.
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Biological Activity and Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the

biological activity or any associated signaling pathways of 4-Methylhexanenitrile.

Safety and Handling
A specific Safety Data Sheet (SDS) for 4-Methylhexanenitrile is not readily available.

However, based on the general properties of aliphatic nitriles and flammable liquids, the

following hazards and precautions should be considered.

Potential Hazards:

Flammable: Assumed to be a flammable liquid and vapor.

Toxicity: Nitriles can be toxic if swallowed, in contact with skin, or if inhaled. The toxicity of

some aliphatic nitriles is associated with the metabolic release of cyanide.

Recommended Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.

Keep container tightly closed.

Use in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing vapors or mist.

Wash skin thoroughly after handling.

In case of exposure, seek immediate medical attention. For detailed safety information, it is

crucial to consult a specific Safety Data Sheet from a supplier if the compound is acquired

commercially.
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4-Methylhexanenitrile is a chemical compound with established structural identifiers but

limited publicly available data on its physicochemical properties, specific synthesis and

analytical protocols, and biological activity. The information provided in this guide, based on

general chemical principles and data for related compounds, serves as a foundational resource

for researchers. Further experimental investigation is necessary to fully characterize this

molecule and explore its potential applications in chemical synthesis and other scientific

disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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